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Compound of Interest

Compound Name: 1,2-Dibromocyclopentene

Cat. No.: B1308690 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,2-Dibromocyclopentene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a

formal Safety Data Sheet (SDS). Always consult the official SDS for 1,2-
Dibromocyclopentene before handling this chemical.

Introduction
1,2-Dibromocyclopentene is a halogenated cyclic alkene with the chemical formula C₅H₆Br₂.

It serves as a reagent in organic synthesis, including in the preparation of cyclopentene

analogs.[1][2] Due to its chemical structure, which includes a double bond and two bromine

atoms, it presents several potential hazards that necessitate careful handling and adherence to

strict safety protocols in a laboratory setting. This guide provides a comprehensive overview of

the known safety information, handling precautions, and emergency procedures for 1,2-
Dibromocyclopentene.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,2-Dibromocyclopentene is

provided in the table below. This information is crucial for the safe handling and storage of the

compound.
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Property Value Reference

Molecular Formula C₅H₆Br₂ [1]

Molecular Weight 225.91 g/mol [1]

CAS Number 75415-78-0 [1]

Appearance
Clear pale yellow to orange

liquid
[1]

Boiling Point 78 °C at 5 mmHg [1]

Density 1.895 g/mL at 25 °C [1]

Refractive Index n20/D 1.5558 [1]

Flash Point >230 °F (>110 °C) [1]

Storage Temperature 2-8°C [1][2]

Solubility No data available [3]

Hazard Identification and Classification
1,2-Dibromocyclopentene is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning[3]

Hazard Pictograms:

alt text

Safe Handling and Storage
Adherence to proper handling and storage procedures is paramount to ensure the safety of

laboratory personnel.

Engineering Controls
Work with 1,2-Dibromocyclopentene should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling 1,2-
Dibromocyclopentene:

PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[3]

Skin Protection
A chemical-resistant laboratory coat and

impervious gloves (e.g., nitrile rubber).[3]

Respiratory Protection

For nuisance exposures, a respirator with

OV/AG (US) or ABEK (EU) cartridges may be

used.[3]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3]

Keep away from heat, sparks, and open flames.

Use only non-sparking tools.[4]

Ground and bond containers when transferring material.[4]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Recommended storage temperature is 2-8°C.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[3]
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Store in a locked cabinet or other secure area.[3]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation persists.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides and hydrogen bromide gas.[3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing vapors, mist, or gas.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[3]

Toxicological and Reactivity Information
Toxicological Data
Detailed toxicological studies on 1,2-Dibromocyclopentene are limited. Much of the available

safety data sheets indicate "No data available" for acute and chronic toxicity endpoints.[3] The

hazard classifications are based on the structural alerts and properties of the compound.

Acute Toxicity: Harmful if swallowed or in contact with skin.[3]

Skin Corrosion/Irritation: Causes skin irritation.[3]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3]

Respiratory or Skin Sensitization: No data available.[3]

Germ Cell Mutagenicity: No data available.[3]

Carcinogenicity: This product is not classified as a carcinogen by IARC, ACGIH, NTP, or

OSHA.[3]

Reproductive Toxicity: No data available.[3]

Specific Target Organ Toxicity (Single and Repeated Exposure): May cause respiratory

irritation. No data is available for repeated exposure effects.[3]

Reactivity Profile
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Chemical Stability: Stable under recommended storage conditions.[3]

Possibility of Hazardous Reactions: No data available.[3]

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Under fire conditions, it can decompose to produce

carbon oxides and hydrogen bromide gas.[3]

Experimental Protocols for Safety Evaluation
(General Methodologies)
While specific experimental data for 1,2-Dibromocyclopentene is not readily available, the

following are examples of standard OECD (Organisation for Economic Co-operation and

Development) test guidelines that would be used to determine the health hazards of such a

chemical.
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Hazard OECD Test Guideline Brief Methodology

Acute Oral Toxicity OECD 423

A stepwise procedure with the

use of a minimum number of

animals. A single dose of the

substance is administered

orally to a group of rodents.

Observations of effects and

mortality are made over 14

days.

Acute Dermal Toxicity OECD 402

The substance is applied to

the shaved skin of a group of

rodents for 24 hours.

Observations of effects and

mortality are made over 14

days.

Skin Irritation OECD 404

The substance is applied to a

small area of the skin of a test

animal (typically a rabbit)

under a gauze patch. The

degree of irritation is evaluated

at specific intervals.

Eye Irritation OECD 405

The substance is applied to

the eye of a test animal

(typically a rabbit). The eyes

are examined for irritation at

specific intervals.

Visualized Workflows
The following diagrams illustrate standardized workflows for handling 1,2-
Dibromocyclopentene safely and responding to emergencies.
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Caption: A logical workflow for the safe handling of 1,2-Dibromocyclopentene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1308690?utm_src=pdf-body-img
https://www.benchchem.com/product/b1308690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Incident

Evacuate Area

Alert Supervisor / EHS

Administer First Aid Control Spill (if trained) Control Fire (if safe)

Seek Medical Attention

Click to download full resolution via product page

Caption: An emergency response workflow for incidents involving 1,2-Dibromocyclopentene.

Disposal Considerations
Unused 1,2-Dibromocyclopentene and any contaminated materials should be disposed of as

hazardous waste.[3] Consult with your institution's environmental health and safety (EHS)

office for specific disposal guidelines and to ensure compliance with local, state, and federal

regulations. Do not dispose of this chemical down the drain or in the regular trash.[3]

Conclusion
1,2-Dibromocyclopentene is a valuable research chemical that requires careful and informed

handling. While comprehensive toxicological data is not currently available, the known hazards

necessitate the use of appropriate engineering controls, personal protective equipment, and

adherence to safe laboratory practices. By following the guidelines outlined in this document
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and the official Safety Data Sheet, researchers can minimize the risks associated with the use

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for 1,2-
Dibromocyclopentene]. BenchChem, [2025]. [Online PDF]. Available at:
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dibromocyclopentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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